Cas no 112279-85-3 (Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)-)
112279-85-3 structure
Product Name:Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)-
CAS No:112279-85-3
MF:C8H7BrClNO
MW:248.504280328751
CID:3617019
PubChem ID:154725936
Update Time:2025-04-22
Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)-
- (4-Amino-3-bromo-2-chloro-phenyl)-methanol
- 112279-85-3
- (4-amino-3-bromo-2-chlorophenyl)methanol
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- Inchi: 1S/C8H7BrClNO/c1-4(12)5-2-3-6(11)7(9)8(5)10/h2-3H,11H2,1H3
- InChI Key: XRJCELHDEWHXHT-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C(N)C(Br)=C1Cl)C
Computed Properties
- Exact Mass: 234.93995Da
- Monoisotopic Mass: 234.93995Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.3Ų
Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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